Cas no 894935-45-6 (5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole
• CAS No: 894935-45-6
• MF: C₁₇H₁₁ClFN₅O
• MW: 355.753545045853
• CID: 5423934
• PubChem ID: 16025520
• Update Time: 2025-05-21

5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• AKOS001984463
• 894935-45-6
• CHEMBL1514119
• 5-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole
• F3411-1855
• NCGC00128574-01
• CCG-82868
• 5-[1-(3-chloro-4-fluorophenyl)-5-methyltriazol-4-yl]-3-phenyl-1,2,4-oxadiazole
• 5-(1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-phenyl-1,2,4-oxadiazole
• HMS3503N11
• HMS1881C15
• G026-0008
• 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole

• Inchi： 1S/C17H11ClFN5O/c1-10-15(17-20-16(22-25-17)11-5-3-2-4-6-11)21-23-24(10)12-7-8-14(19)13(18)9-12/h2-9H,1H3
• InChI Key： XQOIOIWMOMMJFV-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=C(F)C(Cl)=C3)N=N2)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 355.0636158g/mol
• Monoisotopic Mass: 355.0636158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.0±60.0 °C(Predicted)
• pka: -5.20±0.31(Predicted)

Additional information on 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole

Comprehensive Overview of 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole (CAS No. 894935-45-6)

The compound 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole (CAS No. 894935-45-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a 1,2,3-triazole ring with a 1,2,4-oxadiazole moiety, both of which are known for their bioactivity and versatility in drug design. The presence of a 3-chloro-4-fluorophenyl group further enhances its potential as a scaffold for developing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the rising global concern over antibiotic resistance. The compound's CAS No. 894935-45-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole typically involves multi-step reactions, including click chemistry for the triazole formation and cyclization for the oxadiazole ring. Its molecular weight and logP values suggest moderate solubility, making it suitable for further derivatization. The compound's X-ray crystallography data, where available, provides insights into its conformational stability, a critical factor for drug-likeness assessments.

From an industrial perspective, CAS No. 894935-45-6 is often discussed in the context of high-throughput screening libraries. Its structural complexity aligns with the growing trend toward fragment-based drug discovery, where smaller, diverse molecules are used to target protein-protein interactions. Additionally, the 3-chloro-4-fluorophenyl substituent is a common motif in crop protection chemicals, hinting at potential agrochemical applications beyond pharmaceuticals.

Environmental and regulatory considerations for 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole are still under investigation, but its halogenated components warrant careful ecotoxicity studies. As sustainability becomes a priority in chemical R&D, greener synthesis routes for such compounds are being explored, including catalysis and microwave-assisted reactions to reduce waste.

In summary, 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole (CAS No. 894935-45-6) represents a promising candidate for multidisciplinary research. Its dual triazole-oxadiazole framework and halogenated aromatic group offer ample opportunities for innovation in drug development and functional materials, addressing some of the most pressing challenges in modern science.